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Cat. No.: B15135141

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Vicadrostat, an investigational aldosterone

synthase inhibitor, with established and emerging alternatives for renal protection in patients

with chronic kidney disease (CKD). The information presented is based on available preclinical

and clinical trial data, with a focus on quantitative outcomes and experimental methodologies to

aid in research and development decisions.

Executive Summary
Vicadrostat (BI 690517) is a novel, potent, and highly selective aldosterone synthase inhibitor

in development for slowing the progression of kidney damage and reducing cardiovascular

events in individuals with CKD.[1] Its mechanism of action targets the production of

aldosterone, a key hormone in the renin-angiotensin-aldosterone system (RAAS) implicated in

the pathophysiology of various cardiovascular and renal diseases.[2][3] This guide compares

Vicadrostat's performance with two other major classes of drugs demonstrating significant

renal protective effects: the non-steroidal mineralocorticoid receptor antagonist (MRA)

Finerenone, and the sodium-glucose cotransporter-2 (SGLT2) inhibitor Empagliflozin.
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Mechanism of Action: A Comparative Overview
The renal protective effects of Vicadrostat, Finerenone, and Empagliflozin stem from distinct

but complementary mechanisms of action.

Vicadrostat (Aldosterone Synthase Inhibitor): Vicadrostat directly inhibits the enzyme

aldosterone synthase (CYP11B2), which is responsible for the final step of aldosterone

synthesis.[4] By reducing the production of aldosterone, Vicadrostat aims to mitigate the

downstream effects of aldosterone receptor activation, including inflammation, fibrosis, and

sodium and water retention, which contribute to kidney damage.[5]

Finerenone (Non-steroidal Mineralocorticoid Receptor Antagonist): Finerenone is a non-

steroidal, selective MRA that blocks the binding of aldosterone to the mineralocorticoid

receptor.[4][6] This blockade inhibits the translocation of the receptor into the cell nucleus,

thereby preventing the transcription of pro-inflammatory and pro-fibrotic genes. Unlike older

steroidal MRAs, finerenone has a high affinity for the MR and a short half-life, with no

significant affinity for androgen, progesterone, or glucocorticoid receptors, potentially leading

to a better side-effect profile.[6]

Empagliflozin (SGLT2 Inhibitor): Empagliflozin inhibits the sodium-glucose cotransporter-2 in

the proximal tubules of the kidneys.[3] This action reduces the reabsorption of glucose and

sodium, leading to increased urinary glucose and sodium excretion. The primary renal

protective mechanisms are thought to be a reduction in intraglomerular pressure through

tubuloglomerular feedback, as well as decreased inflammation, fibrosis, and oxidative stress.

[2][3]

Comparative Efficacy: Key Clinical Trial Data
The following tables summarize the key findings from major clinical trials for Vicadrostat,
Finerenone, and Empagliflozin, focusing on their effects on renal and cardiovascular outcomes.

Table 1: Vicadrostat Phase II Trial (NCT05182840) - Key Efficacy Data[1][7][8][9]
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Outcome Placebo
Vicadrostat (3
mg)

Vicadrostat (10
mg)

Vicadrostat (20
mg)

Percentage

Change in UACR

from Baseline

(Monotherapy)

-3% -22% -39% -37%

Percentage

Change in UACR

from Baseline

(with

Empagliflozin)

- -9% -40% -33%

Investigator-

Reported

Hyperkalemia

(with or without

Empagliflozin)

6% 10% 15% 18%

UACR: Urine Albumin-to-Creatinine Ratio

Table 2: Finerenone - FIDELIO-DKD and FIGARO-DKD Trials - Key Efficacy Data[10][11][12]
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Outcome Finerenone Placebo
Hazard Ratio (95%
CI)

FIDELIO-DKD:

Primary Composite

Kidney Outcome

(Kidney failure,

sustained ≥40%

eGFR decline, or

renal death)

17.8% 21.1% 0.82 (0.73-0.93)

FIDELIO-DKD: Key

Secondary Composite

Cardiovascular

Outcome (CV death,

nonfatal MI, nonfatal

stroke, or HHF)

13.0% 14.8% 0.86 (0.75-0.99)

FIGARO-DKD:

Primary Composite

Cardiovascular

Outcome (CV death,

nonfatal MI, nonfatal

stroke, or HHF)

12.4% 14.2% 0.87 (0.76-0.98)

FIGARO-DKD: Key

Secondary Composite

Kidney Outcome

(Kidney failure,

sustained ≥57%

eGFR decline, or

renal death)

5.5% 7.1% 0.77 (0.67-0.88)

eGFR: estimated Glomerular Filtration Rate; CV: Cardiovascular; MI: Myocardial Infarction;

HHF: Hospitalization for Heart Failure

Table 3: Empagliflozin - EMPA-KIDNEY Trial - Key Efficacy Data[13][14]
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Outcome Empagliflozin Placebo
Hazard Ratio (95%
CI)

Primary Composite

Outcome (Progression

of kidney disease or

death from

cardiovascular

causes)

13.1% 16.9% 0.72 (0.64-0.82)

All-Cause

Hospitalization
- - 0.86 (0.78-0.95)

Experimental Protocols: Methodologies of Key
Trials
A detailed understanding of the experimental design is crucial for interpreting the clinical data.

Vicadrostat: Phase II Trial (NCT05182840)
Study Design: A multinational, randomized, double-blind, placebo-controlled, parallel-group,

dose-finding Phase II trial.[1][7]

Participant Population: 714 adults with CKD (eGFR 30 to <90 mL/min/1.73 m² and UACR

200 to <5000 mg/g) who were receiving a stable dose of an ACE inhibitor or ARB.[9]

Intervention: Participants were first randomized to an 8-week run-in period with either

empagliflozin 10 mg or placebo.[1] Following the run-in, 586 participants were re-randomized

to receive one of three doses of Vicadrostat (3 mg, 10 mg, or 20 mg) or placebo once daily

for 14 weeks, in addition to their assigned run-in treatment.[1][7]

Primary Endpoint: The primary outcome was the change from baseline in the urine albumin-

to-creatinine ratio (UACR) at week 14.[7][9]

Finerenone: FIDELIO-DKD Trial
Study Design: A randomized, double-blind, placebo-controlled, multicenter Phase III trial.[11]
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Participant Population: Approximately 5,700 patients with CKD and type 2 diabetes, treated

with a renin-angiotensin system (RAS) blocker.[11] Inclusion criteria included a UACR of 30

to <300 mg/g with an eGFR of ≥25 to <60 mL/min/1.73 m², or a UACR of ≥300 to ≤5000

mg/g with an eGFR of ≥25 to <75 mL/min/1.73 m².[12]

Intervention: Patients were randomized to receive either finerenone (10 mg or 20 mg once

daily) or placebo.[10]

Primary Endpoint: A composite of the time to first occurrence of kidney failure, a sustained

decrease of at least 40% in eGFR from baseline, or death from renal causes.[10][11]

Empagliflozin: EMPA-KIDNEY Trial
Study Design: A randomized, double-blind, placebo-controlled, event-driven trial.[13]

Participant Population: 6,609 adults with CKD at risk of progression, with or without diabetes.

[13] Eligible patients had an eGFR of ≥20 to <45 mL/min/1.73 m², or an eGFR of ≥45 to <90

mL/min/1.73 m² with a UACR of ≥200 mg/g.[13]

Intervention: Patients were randomly assigned to receive empagliflozin 10 mg once daily or

placebo.[13]

Primary Endpoint: A composite of progression of kidney disease (defined as end-stage

kidney disease, a sustained decrease in eGFR to <10 mL/min/1.73 m², a sustained decrease

in eGFR of ≥40% from baseline, or death from renal causes) or death from cardiovascular

causes.[13]

Visualizing the Pathways and Processes
To better illustrate the underlying mechanisms and experimental workflows, the following

diagrams are provided.
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Caption: The RAAS pathway and points of intervention for Vicadrostat and Finerenone.
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Caption: Mechanism of action of Empagliflozin on the SGLT2 transporter in the renal tubule.
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Caption: A generalized workflow for a randomized controlled clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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